Cas no 6406-37-7 (Benzoic acid,2-hydroxy-3-methyl-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2))

• Product Name: Benzoic acid,2-hydroxy-3-methyl-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2)
• CAS No: 6406-37-7
• MF: C₂₀H₁₄N₄Na₂O₆S
• MW: 484.392904758453
• CID: 508317
• Update Time: 2026-04-29

Benzoic acid,2-hydroxy-3-methyl-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-3-methyl-5-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-, sodiumsalt (1:2)
• disodium 3-methyl-5-[[4-[(4-sulphonatophenyl)azo]phenyl]azo]salicylate
• Eriochrome Orange 2RC
• Acid leather orange r
• Airedale orange rc
• C.I. Mordant Orange 10
• C.I. Mordant orange 10, disodium salt
• C.I.26560
• Chrome fast orange r
• Chrome orange rd
• Durochrome orange r

Computed Properties

• Exact Mass: 463.06900

Experimental Properties

• PSA: 169.72000
• LogP: 6.55710